Cas no 1424-65-3 (4-(Dibenzylamino)-2-methylbenzaldehyde)

• Product Name: 4-(Dibenzylamino)-2-methylbenzaldehyde
• CAS No: 1424-65-3
• MF: C₂₂H₂₁NO
• MW: 315.408245801926
• MDL: MFCD00799406
• CID: 41349
• PubChem ID: 13651865
• Update Time: 2025-08-05

4-(Dibenzylamino)-2-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Dibenzylamino)-2-methylbenzaldehyde
• 4-Di-Benzylamino-2-Methyl-Benzaldehyde
• Benzaldehyde,4-[bis(phenylmethyl)amino]-2-methyl-
• 4-Dibenzylamino-2-methyl-benzaldehyde
• 4-Dibenzylamino-2-methylbenzo-aldehyde
• 2-methyl-4-dibenzylaminobenzaldehyde
• 4-Dibenzylamino-2-methyl-benzaldehyd
• 4-Dibenzylamino-2-methylbenzaldehyde
• o-Tolualdehyde,4-(dibenzylamino)- (7CI,8CI)
• N,N-Dibenzyl-4-aMino-2-Methyl benzaldehyde
• FT-0737545
• SB66701
• DTXSID20545903
• 1424-65-3
• AKOS015900108
• 4-dibenzylamino-2-methylbenzoaldehyde
• SCHEMBL1199323

• MDL： MFCD00799406
• Inchi： 1S/C22H21NO/c1-18-14-22(13-12-21(18)17-24)23(15-19-8-4-2-5-9-19)16-20-10-6-3-7-11-20/h2-14,17H,15-16H2,1H3
• InChI Key： JMVDVHYMDWJOSI-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1C)N(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 315.16200
• Monoisotopic Mass: 315.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2
• XLogP3: 4.9

Experimental Properties

• Density: 1.139
• Boiling Point: 504.3°C at 760 mmHg
• Flash Point: 198.7°C
• Refractive Index: 1.651
• PSA: 20.31000
• LogP: 5.01430

Additional information on 4-(Dibenzylamino)-2-methylbenzaldehyde

4-(Dibenzylamino)-2-methylbenzaldehyde: A Comprehensive Overview

4-(Dibenzylamino)-2-methylbenzaldehyde (CAS No. 1424-65-3) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound, often referred to as DBA-MeBzAlD, has garnered attention due to its unique structural properties and potential for functionalization. Recent advancements in synthetic chemistry have further enhanced its utility, making it a valuable component in modern research and industrial processes.

The molecular structure of 4-(Dibenzylamino)-2-methylbenzaldehyde consists of a benzene ring substituted with a dibenzylamino group at the para position and a methyl group at the ortho position. This arrangement imparts the molecule with distinct electronic and steric properties, which are critical for its reactivity and applicability. The dibenzylamino group, characterized by its bulky nature, plays a pivotal role in modulating the compound's interaction with other molecules, making it an attractive candidate for drug design and catalytic applications.

Recent studies have highlighted the potential of DBA-MeBzAlD as a precursor for synthesizing advanced materials. For instance, researchers have explored its use in constructing metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), where its functional groups facilitate robust bonding networks. These frameworks are promising for applications in gas storage, catalysis, and sensing technologies. Furthermore, the compound's ability to undergo various chemical transformations, such as alkylation and acylation, has been leveraged to develop novel bioactive molecules with potential therapeutic benefits.

In the pharmaceutical sector, 4-(Dibenzylamino)-2-methylbenzaldehyde has shown promise as a building block for designing bioactive agents targeting specific biological pathways. Its structural flexibility allows for the incorporation of diverse functional groups, enabling the creation of molecules with tailored pharmacokinetic profiles. Recent research has focused on its role in inhibiting enzymes associated with neurodegenerative diseases, such as β-secretase, highlighting its potential as a lead compound for drug development.

The physical properties of DBA-MeBzAlD also contribute to its utility. With a melting point of approximately 105°C and a boiling point around 380°C under standard conditions, the compound exhibits thermal stability suitable for various synthetic procedures. Its solubility in common organic solvents like dichloromethane and THF further enhances its applicability in solution-based reactions. These characteristics make it an ideal candidate for large-scale synthesis processes in both academic and industrial settings.

From an environmental standpoint, 4-(Dibenzylamino)-2-methylbenzaldehyde demonstrates moderate biodegradability under aerobic conditions, aligning with eco-friendly synthetic practices. Its low toxicity profile has also been confirmed through recent toxicity assays, making it suitable for use in formulations that require minimal environmental impact.

In conclusion, 4-(Dibenzylamino)-2-methylbenzaldehyde (CAS No. 1424-65-3) stands out as a multifaceted compound with wide-ranging applications across diverse disciplines. Its unique structure, coupled with favorable physical properties and versatile reactivity, positions it as a key player in contemporary chemical research and development. As ongoing studies continue to uncover new avenues for its utilization, this compound is poised to make significant contributions to advancing scientific innovation.